Cas no 942319-19-9 ((2E)-3-(3-chloro-2,6-difluorophenyl)prop-2-enoic acid)

• Product Name: (2E)-3-(3-chloro-2,6-difluorophenyl)prop-2-enoic acid
• CAS No: 942319-19-9
• MF: C₉H₅ClF₂O₂
• MW: 218.584608793259
• MDL: MFCD01631389
• CID: 1985249
• PubChem ID: 5708392
• Update Time: 2025-05-24

(2E)-3-(3-chloro-2,6-difluorophenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(3-Chloro-2,6-difluorophenyl)acrylic acid
• (E)-3-(3,4-dimethoxyphenyl)acryloyl chloride
• [E]-3-(3',4'-methylenedioxyphenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one
• 3,4-dimethoxycinnamic acid chloride
• (2E)-3-(1,3-benzodioxol-5-yl)-1-(2-hydroxyphenyl)prop-2-en-1-one
• (E)-3-(3,4-dimethoxyphenyl)-2-propenoic chloride
• 2-propenoyl chloride, 3-(3,4-dimethoxyphenyl)-, (2E)-
• 3-(3,4-DIMETHOXYPHENYL)-2-PROPENOYLCHLORIDE
• (2E)-1-(2'-hydroxyphenyl)-3-(1,3-benzodioxol-5-yl)l-2-propen-1-one
• (E)-3-(3,4-dimethoxyphenyl)-acroleyl chloride
• (E)-2'-hydroxy-3,4-methylenedioxychalcone
• (E)-3-(3-chloro-2,6-difluorophenyl)acrylic acid
• (E)-3-(3,4-methylenedioxyphenyl)-1-(2'-hydroxyphenyl)-2-propen-1-one
• (2E)-3-(3,4-dimethoxyphenyl)acryloyl chloride
• (E)-3-(3-chloro-2,6-difluoro-phenyl)acrylic acid
• 3-(3,4-DIMETHOXYPHENYL)-2-PROPENOYLHLORIDE
• 3,4-dimethoxycinnamoyl acid chloride
• (E)-3-(benzo(d)(1,3)dioxol-5-yl)-1-(2-hydroxyphenyl)prop-2-en-1-one
• 3-(3,4-dimethoxyphenyl)acroyl chloride
• (E)-3-(benzo[d][1,3]dioxol-5-yl)-1-(2-hydroxyphenyl)prop-2-en-1-one
• 3-(3-chloro-2,6-difluorophenyl)acrylic acid
• (2E)-3-(3-chloro-2,6-difluorophenyl)prop-2-enoic acid
• G54159
• 942319-19-9
• EN300-1966318
• (E)-3-(3-chloro-2,6-difluorophenyl)prop-2-enoic acid
• DTXSID801214571
• EN300-8679380
• Z1269243680
• 3-(3-chloro-2,6-difluorophenyl)prop-2-enoic acid
• 3-CHLORO-2,6-DIFLUOROCINNAMIC ACID
• MFCD01631389
• SCHEMBL613710
• (2E)-3-(3-Chloro-2,6-difluorophenyl)-2-propenoic acid
• 261762-49-6
• (2E)-3-(3-chloro-2,6-difluorophenyl)prop-2-enoicacid

• MDL： MFCD01631389
• Inchi： 1S/C9H5ClF2O2/c10-6-2-3-7(11)5(9(6)12)1-4-8(13)14/h1-4H,(H,13,14)/b4-1+
• InChI Key： ZNEJUDVVYPYXMB-DAFODLJHSA-N
• SMILES： ClC1=CC=C(C(/C=C/C(=O)O)=C1F)F

Computed Properties

• Exact Mass: 217.9946134g/mol
• Monoisotopic Mass: 217.9946134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on (2E)-3-(3-chloro-2,6-difluorophenyl)prop-2-enoic acid

Introduction to (2E)-3-(3-chloro-2,6-difluorophenyl)prop-2-enoic Acid (CAS No. 942319-19-9)

Compound CAS No. 942319-19-9, specifically identified as (2E)-3-(3-chloro-2,6-difluorophenyl)prop-2-enoic acid, represents a significant molecule in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its potential applications in various scientific domains.

The molecular structure of (2E)-3-(3-chloro-2,6-difluorophenyl)prop-2-enoic acid consists of a prop-2-enoic acid moiety linked to a phenyl ring substituted with chloro and fluoro groups. This specific arrangement imparts distinct electronic and steric properties, making it a valuable candidate for further exploration in medicinal chemistry and material science.

In the context of pharmaceutical research, this compound has been studied for its potential role as an intermediate in the synthesis of novel therapeutic agents. The presence of both chloro and fluoro substituents on the aromatic ring enhances its reactivity and binding affinity, which are critical factors in drug design. Recent studies have highlighted its utility in developing inhibitors targeting various biological pathways, including those involved in inflammation and metabolic disorders.

One of the most intriguing aspects of (2E)-3-(3-chloro-2,6-difluorophenyl)prop-2-enoic acid is its ability to interact with biological targets through both hydrophobic and hydrogen bonding interactions. This dual capability makes it a promising scaffold for designing molecules with enhanced pharmacological properties. Researchers have leveraged this characteristic to develop derivatives with improved solubility, bioavailability, and target specificity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enantioselective hydrogenations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore the sophistication of modern chemical synthesis techniques.

Recent advancements in computational chemistry have further facilitated the study of (2E)-3-(3-chloro-2,6-difluorophenyl)prop-2-enoic acid. Molecular modeling simulations have been instrumental in predicting its binding modes with biological targets, providing insights into potential drug-receptor interactions. These computational studies have complemented experimental efforts, enabling researchers to design more targeted and effective drug candidates.

The pharmacological profile of this compound has been evaluated through in vitro and in vivo studies. Initial findings suggest that it exhibits promising activity against certain disease models, particularly those related to chronic inflammatory conditions. The exact mechanisms by which it exerts its effects are still under investigation, but preliminary data indicate that it may modulate key signaling pathways involved in inflammation and cell proliferation.

In addition to its pharmaceutical applications, (2E)-3-(3-chloro-2,6-difluorophenyl)prop-2-enoic acid has shown potential in material science research. Its unique structural features make it a suitable candidate for developing novel polymers and functional materials with tailored properties. For instance, it has been explored as a monomer for creating high-performance polymers with enhanced thermal stability and mechanical strength.

The environmental impact of this compound is also a critical consideration in its development and application. Efforts have been made to optimize synthetic routes to minimize waste generation and improve sustainability. Green chemistry principles have been integrated into its synthesis, emphasizing the use of renewable resources and environmentally benign reagents.

Future research directions for (2E)-3-(3-chloro-2,6-difluorophenyl)prop-2-enoic acid include further exploration of its pharmacological properties and development of novel derivatives with enhanced therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this field. Additionally, interdisciplinary approaches combining chemistry, biology, and computer science will be crucial in unlocking the full potential of this compound.

In conclusion, (CAS No. 942319-19-9), identified as ((2E)-3-(3-chloro-2,6-difluorophenyl)prop-2-enoic acid, represents a multifaceted molecule with significant implications in pharmaceuticals and material science. Its unique structural features, coupled with promising preliminary findings from research studies, position it as a valuable asset in ongoing scientific endeavors. As research continues to evolve, this compound is poised to play an increasingly important role in advancing our understanding of biological systems and developing innovative solutions for various challenges.